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Compound of Interest

Compound Name: Alkyne-SNAP

Cat. No.: B12391767 Get Quote

For researchers, scientists, and drug development professionals utilizing Alkyne-SNAP in their

experiments, ensuring safe handling and proper disposal is paramount for both personal safety

and environmental protection. While a specific Safety Data Sheet (SDS) for Alkyne-SNAP is

not readily available, guidance from structurally related alkyne compounds and general

laboratory best practices provides a clear framework for managing this chemical waste.

Alkyne-SNAP is an alkyne-coupled benzylguanine that facilitates the irreversible covalent

labeling of SNAP fusion proteins.[1][2][3][4] The alkyne group allows for subsequent "click

chemistry" reactions, making it a versatile tool in research.[1] However, the chemical properties

of alkynes and associated reagents necessitate careful disposal protocols. Based on data from

similar compounds, potential hazards may include acute oral toxicity and aquatic toxicity.

Quantitative Data on Alkyne-SNAP and Related
Compounds
For quick reference, the following table summarizes key data for Alkyne-SNAP. It is important

to note that disposal procedures should always align with your institution's specific

environmental health and safety (EHS) guidelines.
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Property Value/Information Source

Chemical Name Alkyne-SNAP

Molecular Formula C18H18N6O2

Molecular Weight 350.37 g/mol

Appearance White to off-white solid

Storage

Powder: -20°C for 3 years; In

solvent: -80°C for 6 months,

-20°C for 1 month

Potential Hazards

Based on similar compounds:

May be harmful if swallowed,

very toxic to aquatic life.

Primary Disposal Route
Approved chemical waste

disposal service.

Detailed Disposal Protocol
The following step-by-step procedure outlines the recommended best practices for the disposal

of Alkyne-SNAP and associated waste.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles with side shields, and

chemical-resistant gloves (e.g., nitrile), when handling Alkyne-SNAP in its solid form or in

solution.

2. Waste Segregation:

Crucially, do not mix Alkyne-SNAP waste with other waste streams unless explicitly

permitted by your institution's EHS office.

Solid Waste:
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Collect all non-sharp solid waste contaminated with Alkyne-SNAP (e.g., gloves, pipette

tips, weigh boats, paper towels) in a designated, leak-proof hazardous waste container

lined with a durable plastic bag.

The container must be clearly labeled as "Hazardous Chemical Waste" and should specify

"Contains Alkyne-SNAP".

Keep the container sealed when not in use.

Liquid Waste:

Collect all liquid waste containing Alkyne-SNAP (e.g., unused solutions, reaction

mixtures, initial rinsate from cleaning glassware) in a compatible, leak-proof, and sealable

liquid waste container.

Ensure the container material is compatible with the solvents used.

The container must be clearly labeled as "Hazardous Liquid Chemical Waste" and detail

the contents, including "Alkyne-SNAP" and any solvents.

Sharps Waste:

Dispose of any sharps contaminated with Alkyne-SNAP (e.g., needles, syringes, glass

Pasteur pipettes) in a designated, puncture-proof sharps container labeled as "Hazardous

Chemical Waste - Sharps" and indicating the presence of "Alkyne-SNAP".

3. Spill and Emergency Procedures:

In case of a spill:

Alert others in the immediate area and restrict access.

Ensure the area is well-ventilated.

For liquid spills, use an inert absorbent material such as vermiculite, sand, or a

commercial spill kit.
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Carefully collect the absorbed material and any contaminated solids using non-sparking

tools.

Place all spill cleanup materials in a labeled hazardous waste container for proper

disposal.

Decontaminate the spill area with an appropriate solvent or detergent, and collect the

cleaning materials as hazardous waste.

4. Final Disposal:

Once a waste container is full (typically around three-quarters full for sharps containers),

securely seal it.

Follow your institution's established procedures to arrange for pickup by the licensed

chemical waste disposal service.

Alkyne-SNAP Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of waste

generated from experiments involving Alkyne-SNAP.
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Alkyne-SNAP Waste Disposal Workflow
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Caption: Logical workflow for the safe disposal of Alkyne-SNAP waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12391767?utm_src=pdf-body-img
https://www.benchchem.com/product/b12391767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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